N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(2-([1,1'-biphenyl]-4-yl)-2-hydroxypropyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide is a useful research compound. Its molecular formula is C24H22N2O4 and its molecular weight is 402.45. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Chemoselective Acetylation and Drug Synthesis
"N-(2-Hydroxyphenyl)acetamide" serves as an intermediate for synthesizing antimalarial drugs through chemoselective monoacetylation. This process utilizes specific catalysts to achieve high selectivity and efficiency, highlighting its importance in pharmaceutical manufacturing (Deepali B Magadum & G. Yadav, 2018).
Silylation and Heterocycle Formation
The silylation of "N-(2-hydroxyphenyl)acetamide" leads to the formation of silaheterocyclic compounds, which exhibit equilibrium with cyclic compounds having imidate structures. These findings are crucial for developing new materials and chemicals with potential applications in various industries (N. Lazareva et al., 2017).
Development of Analytical Methods
Research on "N-(4-hydroxyphenyl)acetamide," a component of widely used drugs like paracetamol, focuses on developing rapid analytical methods for its estimation in bulk and pharmaceutical formulations. This work is essential for quality control and ensuring the efficacy of medications (S. B. Kanthale et al., 2020).
Antioxidant Activity of Coordination Complexes
Studies on coordination complexes constructed from pyrazole-acetamide derivatives, including "N-(2-aminophenyl)-2-(5-methyl-1H-pyrazol-3-yl) acetamide," have demonstrated significant antioxidant activity. These complexes may have therapeutic potential due to their ability to mitigate oxidative stress (K. Chkirate et al., 2019).
Novel Synthesis Techniques
Efforts to synthesize derivatives and analogs of "N-(2-hydroxyphenyl)acetamide" have led to the development of novel compounds with potential anticancer activities. These studies highlight the compound's versatility as a precursor in creating therapeutic agents (A. Khade et al., 2019).
Properties
IUPAC Name |
N-[2-hydroxy-2-(4-phenylphenyl)propyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22N2O4/c1-24(29,19-13-11-18(12-14-19)17-7-3-2-4-8-17)16-25-22(27)15-26-20-9-5-6-10-21(20)30-23(26)28/h2-14,29H,15-16H2,1H3,(H,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYSYCMIKIWCORY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)CN1C2=CC=CC=C2OC1=O)(C3=CC=C(C=C3)C4=CC=CC=C4)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
402.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.